Lacidipine-13C4: A Technical Guide to its Chemical Properties and Applications
Lacidipine-13C4: A Technical Guide to its Chemical Properties and Applications
For Researchers, Scientists, and Drug Development Professionals
Introduction: Lacidipine is a highly lipophilic, second-generation dihydropyridine calcium antagonist known for its potent and sustained antihypertensive effects.[1][2][3] It functions as a specific and powerful L-type calcium channel blocker with a predominant selectivity for calcium channels in vascular smooth muscle.[4][5] This action leads to the dilation of peripheral and coronary arteries, thereby reducing peripheral vascular resistance and lowering blood pressure.[2][6] Lacidipine-13C4 is a stable, isotopically labeled version of Lacidipine, incorporating four Carbon-13 atoms.[7] This labeling makes it an invaluable tool in research and development, particularly as an internal standard for quantitative analysis in pharmacokinetic studies and metabolic flux analysis.[8][9] This guide provides a comprehensive overview of the chemical properties, mechanism of action, and relevant experimental protocols for Lacidipine, which are directly applicable to its 13C4 analog.
Core Chemical and Physical Properties
Lacidipine-13C4 shares its fundamental chemical structure with Lacidipine, with the key difference being a slightly higher molecular weight due to the inclusion of four 13C isotopes. The core properties, primarily based on the parent compound, are summarized below.
| Property | Value | Reference |
| Molecular Formula | C₂₂¹³C₄H₃₃NO₆ | [1][10] |
| Molecular Weight | ~459.5 g/mol (Calculated) | [1][10] |
| Parent Compound CAS No. | 103890-78-4 | [10] |
| Appearance | Solid | [10] |
| Purity | ≥98% | [10] |
| UV/Vis. (λmax) | 240, 284, 368 nm | [10] |
| Storage Temperature | -20°C | [10] |
| Stability | ≥ 4 years (at -20°C) | [10] |
Solubility Profile
Lacidipine is characterized by its high lipophilicity and poor aqueous solubility, classifying it as a Biopharmaceutics Classification System (BCS) Class II drug.[11] Its solubility is significantly higher in organic solvents.
| Solvent | Solubility | Reference |
| Dimethylformamide (DMF) | ~25 mg/mL | [10] |
| Dimethyl Sulfoxide (DMSO) | ~20 mg/mL | [10] |
| Ethanol | ~5 mg/mL | [10] |
| Water | 0.0016 mg/mL | [12] |
| 0.1 M HCl | 0.0021 mg/mL | [12] |
| 1:3 DMF:PBS (pH 7.2) | ~0.25 mg/mL | [10] |
Mechanism of Action and Signaling Pathway
Lacidipine's primary therapeutic effect stems from its ability to block voltage-dependent L-type calcium channels in vascular smooth muscle.[1][6] This inhibition prevents the transmembrane influx of calcium ions (Ca²⁺), which are essential for muscle cell contraction.[2][5] The resulting relaxation of vascular smooth muscle leads to vasodilation and a decrease in blood pressure.[5] Due to its high lipophilicity, Lacidipine accumulates in the cell membrane, allowing for a slow, sustained release and a long duration of action without causing reflex tachycardia.[1][6][13]
Beyond calcium channel blockade, Lacidipine exhibits significant antioxidant properties, which may contribute to beneficial anti-atherosclerotic effects.[1] It has been shown to suppress the formation of reactive oxygen species (ROS) and subsequent inflammatory processes, potentially reducing the formation of atherosclerotic lesions.[1]
Caption: Mechanism of action of Lacidipine in vascular smooth muscle cells.
Pharmacokinetic Properties
Lacidipine is rapidly absorbed after oral administration, but it undergoes extensive first-pass metabolism in the liver, primarily by the CYP3A4 isoenzyme, resulting in low absolute bioavailability.[5][13]
| Parameter | Value | Reference |
| Bioavailability | ~10% (Range: 3-59%) | [5][13] |
| Time to Peak Plasma (Tmax) | 30 - 150 minutes | [5] |
| Plasma Protein Binding | >95% (Albumin and α-1 glycoprotein) | [5] |
| Metabolism | Hepatic (CYP3A4) | [5][13] |
| Elimination Half-Life | 13 - 19 hours | [5] |
| Excretion | ~70% via feces (as metabolites) | [5] |
Experimental Protocols
Synthesis and Analytical Characterization Workflow
The synthesis of Lacidipine and its related substances, followed by rigorous characterization, is crucial for quality control. Analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are essential for identifying and quantifying impurities.[14][15]
Caption: Workflow for the synthesis, purification, and analysis of Lacidipine.
Methodology:
-
Synthesis: Lacidipine and its analogs can be synthesized via multi-step chemical reactions, such as the Hantzsch pyridine synthesis, involving the condensation of an aldehyde, a β-ketoester, and an enamine.[14]
-
Purification: The crude product is purified using techniques like column chromatography to remove unreacted starting materials and side products.
-
Characterization:
-
HPLC: A reverse-phase HPLC method is used to determine the purity of the final compound and to detect any related substances.[15]
-
LC-MS: LC-MS/MS is employed to identify the molecular weights of the parent drug and any detected impurities, aiding in their structural elucidation.[14]
-
Spectroscopy: ¹H NMR and FT-IR spectroscopy are used to confirm the chemical structure of the synthesized molecule.[14]
-
In Vitro Saturation Solubility Protocol
This protocol determines the equilibrium solubility of a compound in a given solvent system.
Methodology:
-
Preparation: Add an excess amount of Lacidipine powder to a known volume of the desired solvent (e.g., distilled water, 0.1 M HCl) in a sealed vial.[12]
-
Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) in a shaker bath for a specified period (e.g., 24-48 hours) to ensure equilibrium is reached.
-
Separation: Centrifuge the samples to pellet the excess, undissolved solid.
-
Quantification: Carefully withdraw a supernatant aliquot, filter it (e.g., through a 0.45 µm filter), and dilute it appropriately. Analyze the concentration of the dissolved drug using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.[12]
In Vivo Antihypertensive Efficacy Study (Animal Model)
This protocol outlines a general method for assessing the blood pressure-lowering effects of Lacidipine in a hypertensive animal model.
Methodology:
-
Animal Model: Utilize a suitable hypertensive animal model, such as stroke-prone spontaneously hypertensive rats (SHRSP) or Dahl salt-sensitive rats.[3]
-
Acclimatization: Allow the animals to acclimate to the laboratory conditions and handling procedures.
-
Baseline Measurement: Measure baseline systolic blood pressure and heart rate using a non-invasive method (e.g., tail-cuff plethysmography).
-
Drug Administration: Administer Lacidipine (or Lacidipine-13C4 for pharmacokinetic analysis) orally (p.o.) once daily at various dose levels (e.g., 0.3, 1.0, 3.0 mg/kg). A vehicle control group should be included.[3]
-
Monitoring: Monitor blood pressure and heart rate at regular intervals post-dosing over the study duration (e.g., several weeks).
-
Data Analysis: Analyze the changes in blood pressure from baseline and compare the results between the treated and control groups to determine the antihypertensive efficacy.[3]
References
- 1. Lacidipine | C26H33NO6 | CID 5311217 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. What is Lacidipine used for? [synapse.patsnap.com]
- 3. Lacidipine: experimental evidence of vasculoprotective properties - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. selleckchem.com [selleckchem.com]
- 5. Lacidipine : Indications, Uses, Dosage, Drugs Interactions, Side effects [medicaldialogues.in]
- 6. go.drugbank.com [go.drugbank.com]
- 7. medchemexpress.com [medchemexpress.com]
- 8. medchemexpress.com [medchemexpress.com]
- 9. file.medchemexpress.com [file.medchemexpress.com]
- 10. cdn.caymanchem.com [cdn.caymanchem.com]
- 11. researchgate.net [researchgate.net]
- 12. Enhancement of dissolution and oral bioavailability of lacidipine via pluronic P123/F127 mixed polymeric micelles: formulation, optimization using central composite design and in vivo bioavailability study - PMC [pmc.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. researchgate.net [researchgate.net]
- 15. ajrconline.org [ajrconline.org]
